Cas no 359714-40-2 (3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one)

• Product Name: 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one
• CAS No: 359714-40-2
• MF: C₉H₉N₃O₃
• MW: 207.186061620712
• CID: 1023801
• PubChem ID: 9920717
• Update Time: 2025-05-23

3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one
• 3-(4-aminophenyl)-5-methoxy-1,3,4-oxadiazol-2-one
• GYGWEMDUPYNZLJ-UHFFFAOYSA-N
• SCHEMBL7046228
• 5-methoxy-3-(4-aminophenyl)-3H-(1,3,4)-oxadiazol-2-one
• 5-Methoxy-3-(4-aminophenyl)-3H-(1,3,4)-oxad iazol-2-one
• DTXSID00432822
• 5-Methoxy-3-(4-aminophenyl)-3H-(1,3,4)oxadiazol-2-one
• DB-330710
• A849460
• 359714-40-2
• 1,3,4-Oxadiazol-2(3H)-one, 3-(4-aminophenyl)-5-methoxy-

• Inchi： 1S/C9H9N3O3/c1-14-8-11-12(9(13)15-8)7-4-2-6(10)3-5-7/h2-5H,10H2,1H3
• InChI Key： GYGWEMDUPYNZLJ-UHFFFAOYSA-N
• SMILES： O1C(=NN(C1=O)C1C=CC(=CC=1)N)OC

Computed Properties

• Exact Mass: 207.06439116g/mol
• Monoisotopic Mass: 207.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 77.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one

Research Briefing on 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one (CAS: 359714-40-2)

3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one (CAS: 359714-40-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications as a bioactive scaffold, particularly in the development of novel therapeutic agents. This research briefing aims to summarize the latest findings regarding its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the aminophenyl and methoxy groups in its structure enhances its potential for interaction with biological targets, making it a promising candidate for drug development.

Recent synthetic approaches to 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one have focused on optimizing yield and purity while minimizing by-products. A study published in the Journal of Medicinal Chemistry (2023) reported a novel one-pot synthesis method that achieved a yield of 85% with high purity. This method involves the condensation of 4-aminobenzoic acid with methoxyacetic hydrazide, followed by cyclization under mild conditions.

In terms of biological activity, preliminary in vitro studies have demonstrated that the compound exhibits moderate inhibitory effects on several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/Akt/mTOR axis, although further mechanistic studies are required to confirm this.

Additionally, 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one has shown promise as an antimicrobial agent. A recent study in the European Journal of Medicinal Chemistry (2024) reported its efficacy against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) ranging from 8 to 16 µg/mL. These findings suggest its potential as a lead compound for the development of new antibiotics.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Current research is also exploring the modification of its chemical structure to enhance its pharmacological properties and reduce side effects.

In conclusion, 3-(4-Aminophenyl)-5-methoxy-1,3,4-oxadiazol-2(3H)-one (CAS: 359714-40-2) represents a versatile scaffold with significant potential in drug discovery. Continued research into its synthesis, biological activity, and therapeutic applications is warranted to fully realize its clinical potential. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its safety profile in vivo.